Cas no 1541633-15-1 (5-(Bromomethyl)-1,2,4-oxadiazole)

• Product Name: 5-(Bromomethyl)-1,2,4-oxadiazole
• CAS No: 1541633-15-1
• MF: C₃H₃BrN₂O
• MW: 162.972719430923
• MDL: MFCD24071775
• CID: 4604900
• PubChem ID: 22126674
• Update Time: 2025-10-30

5-(Bromomethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1,2,4-oxadiazole
• 5-(Bromomethyl)-1,2,4-oxadiazole

• MDL： MFCD24071775
• Inchi： 1S/C3H3BrN2O/c4-1-3-5-2-6-7-3/h2H,1H2
• InChI Key： AXYXGPOUYWXYSR-UHFFFAOYSA-N
• SMILES： BrCC1=NC=NO1

Computed Properties

• Exact Mass: 161.94288g/mol
• Monoisotopic Mass: 161.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Bromomethyl)-1,2,4-oxadiazole

Introduction to 5-(Bromomethyl)-1,2,4-oxadiazole (CAS No. 1541633-15-1)

5-(Bromomethyl)-1,2,4-oxadiazole, with the CAS number 1541633-15-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromomethyl group and a 1,2,4-oxadiazole ring. These features contribute to its potential applications in drug discovery and development.

The 1,2,4-oxadiazole ring is a heterocyclic compound consisting of two nitrogen atoms and one oxygen atom. This ring system is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The presence of the bromomethyl group in 5-(Bromomethyl)-1,2,4-oxadiazole adds further versatility to the molecule, as bromine is a common leaving group in organic synthesis. This property allows for various substitution reactions, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, significant advancements have been made in understanding the biological properties of 5-(Bromomethyl)-1,2,4-oxadiazole. Studies have shown that this compound exhibits promising activity against various targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry highlighted the potential of 5-(Bromomethyl)-1,2,4-oxadiazole derivatives as inhibitors of specific kinases involved in cancer progression. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

The synthetic accessibility of 5-(Bromomethyl)-1,2,4-oxadiazole has also been extensively explored. Several efficient synthetic routes have been reported in the literature, allowing for the scalable production of this compound and its derivatives. One notable method involves the reaction of an appropriate nitrile with bromoacetyl bromide followed by cyclization to form the 1,2,4-oxadiazole ring. This synthetic strategy not only provides high yields but also allows for easy functionalization at various positions on the molecule.

In addition to its potential as a drug candidate, 5-(Bromomethyl)-1,2,4-oxadiazole has found applications in chemical biology and probe development. The bromomethyl group can be used to introduce isotopic labels or fluorescent tags, enabling detailed studies of molecular interactions and cellular processes. For example, researchers at Harvard University utilized 5-(Bromomethyl)-1,2,4-oxadiazole-based probes to investigate protein-protein interactions in live cells. These studies have provided valuable insights into cellular signaling pathways and disease mechanisms.

The safety profile of 5-(Bromomethyl)-1,2,4-oxadiazole is another important aspect that has been evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties. These characteristics are crucial for its further development as a therapeutic agent or research tool. However, as with any chemical compound used in biological systems, ongoing safety assessments are necessary to ensure its safe use.

In conclusion, 5-(Bromomethyl)-1,2,4-oxadiazole (CAS No. 1541633-15-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive scaffold for the development of novel bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding of biological processes and developing innovative therapeutic strategies.